Cas no 89974-71-0 (Benzenecarboximidic acid, 2-chloro-, methyl ester)

• Product Name: Benzenecarboximidic acid, 2-chloro-, methyl ester
• CAS No: 89974-71-0
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 584291
• PubChem ID: 13281315
• Update Time: 2025-04-19

Benzenecarboximidic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidic acid, 2-chloro-, methyl ester
• methyl 2-chlorobenzenecarboximidate
• Methyl 2-chlorobenzene-1-carboximidate
• DTXSID60534437
• 89974-71-0
• SCHEMBL11080638
• AKOS010212006

• Inchi： 1S/C8H8ClNO/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5,10H,1H3
• InChI Key： XOAVVDZYUVAVRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(=N)OC

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų